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Compound of Interest

Compound Name: 3-(Benzyloxy)-5-chlorophenol

CAS No.: 1394927-34-4

Cat. No.: B3101549

Get Quote

Part 1: Executive Safety Assessment
Risk Profile: Moderate to High (Context Dependent) GHS Classification: Warning (Acute Tox. 4,

Skin/Eye Irrit. 2)

While 3-(Benzyloxy)-5-chlorophenol is formally classified as an Irritant and Harmful (H302,

H315, H319, H335), treating it solely as a "standard organic solid" is a procedural error. As a

substituted phenol, it possesses lipophilic properties (due to the benzyloxy group) that can

facilitate dermal absorption. Unlike simple salts, phenolic intermediates can bypass the stratum

corneum, carrying the chlorinated motif into systemic circulation.

The "Why" Behind the Protocol:

Lipophilicity: The benzyl ether moiety increases solubility in lipids, making skin contact more

hazardous than hydrophilic acids.

Respiratory Irritation: The chlorine substituent often enhances mucous membrane irritation

potential (H335).
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Physical State: As a solid powder, static charge can cause "fly-off" during weighing, creating

an invisible contamination zone outside the balance.

Part 2: Personal Protective Equipment (PPE) Matrix
This matrix is designed to prevent exposure pathways specific to lipophilic phenols.

Protection Zone
Standard Protocol
(Solid Handling)

Elevated Risk
(Solutions >100mM
/ Heating)

Technical Rationale

Ocular
Chemical Splash

Goggles

Chemical Splash

Goggles + Face

Shield

Standard safety

glasses fail against

airborne dusts and

splashes. Goggles

seal the orbital area.

Dermal (Hand)
Double Nitrile (min 5

mil outer)

Silver Shield

(Laminate) or Viton®

Nitrile provides good

splash protection, but

substituted phenols

can swell nitrile over

time. Laminate offers

broad chemical

resistance.

Dermal (Body)

Lab Coat

(Cotton/Poly) +

Tyvek® Sleeves

Chemical Resistant

Apron

(Butyl/Neoprene)

The wrist gap

between glove and

coat is the #1

exposure point. Tyvek

sleeves bridge this

gap.

Respiratory
Fume Hood (Sash at

18")

N95/P100 (Only if

hood unavailable)

Engineering controls

(hood) are superior to

PPE. Do not rely on

masks unless

absolutely necessary.
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PPE Decision Logic
The following decision tree illustrates the selection process based on experimental state.

Start: Assess Task Physical State?

Dry Solid (Weighing)
Powder

Solubilized (DMSO/DCM)

Solution

Standard PPE:
Double Nitrile + Goggles

Low Volatility

Concentration?

< 10 mM

High Risk PPE:
Laminate Gloves + Apron

> 100 mM or Heating

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state and concentration risks.

Part 3: Operational Protocols
Weighing & Transfer (The Critical Step)
Most exposures occur during the transfer of static-prone solids.

Engineering Control: Perform all weighing inside a Chemical Fume Hood or a balance

enclosure with HEPA filtration.

Static Mitigation: Use an anti-static gun or ionizer bar if available. If not, wipe the spatula with

an ethanol-dampened wipe (allow to dry) to discharge static.

The "Boat-to-Vial" Technique:

Tare a glass scintillation vial with its cap on.

Remove cap, add solid 3-(Benzyloxy)-5-chlorophenol.

Cap the vial immediately before removing it from the balance.

Never transport an open weigh boat across the lab.

Solubilization
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Common solvents: DMSO, Methanol, Dichloromethane (DCM).

Risk: Once dissolved, the chemical can penetrate gloves faster. DCM is particularly

hazardous as it acts as a carrier solvent, dragging the phenol through nitrile gloves rapidly.

Protocol:

If using DCM: You MUST use Silver Shield/Laminate gloves. Nitrile offers <5 minutes

protection against DCM.

If using DMSO/Methanol: Double Nitrile is acceptable for short duration. Change outer

gloves immediately upon splash.

Experimental Workflow Diagram
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Storage: 2-8°C, Dry
(Segregate from Oxidizers)

Preparation:
Check Sash Height

Don PPE

Weighing:
Closed Vial Method

(Inside Hood)

Solubilization:
Add Solvent (Ventilated)

Experimental Use

Disposal:
Halogenated Organic Waste

Spill Cleanup

Click to download full resolution via product page

Figure 2: Operational lifecycle from storage to disposal.

Part 4: Emergency Response & Decontamination
Skin Exposure (The "Phenol" Protocol)
While this compound is less corrosive than pure phenol, the "Phenol Protocol" is the safest

default.

Immediate Action: Remove contaminated clothing/gloves immediately.
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Flush: Rinse with copious amounts of water for at least 15 minutes.[1]

Secondary Treatment (If available): For significant exposures to phenolic compounds,

swabbing the skin with PEG 300 or PEG 400 (Polyethylene Glycol) is often cited as superior

to water for solubilizing and removing lipophilic phenols from the skin [1]. However, water is

the universal first response.

Medical: Seek medical attention if irritation persists.

Spills
Solid Spill: Do not sweep (creates dust).[2] Cover with wet paper towels (water or ethanol) to

dampen, then wipe up. Place in hazardous waste.[3][4]

Solution Spill: Absorb with vermiculite or clay-based absorbent. Do not use paper towels

alone for high concentrations (fire risk with some oxidizers, though low here).

Part 5: Disposal & Waste Streams[5]
Waste Stream Description Disposal Code (Typical)

Solid Waste
Contaminated gloves, weigh

boats, paper towels.
Hazardous Debris (Solid)

Liquid Waste
Solutions in DMSO, MeOH,

etc.
Halogenated Organic Waste

Glassware Vials, pipettes.
Triple rinse with solvent before

glass disposal.

Crucial Note: Do not mix with strong oxidizers (e.g., Nitric Acid, Peroxides) in the waste

container. Phenols can react exothermically with oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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